![molecular formula C31H35N3O B4878042 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline](/img/structure/B4878042.png)
4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline
Overview
Description
4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline, also known as A-381393, is a selective antagonist of the dopamine D4 receptor. This compound has been widely studied for its potential use in treating various neurological disorders, including attention deficit hyperactivity disorder (ADHD), schizophrenia, and drug addiction.
Mechanism of Action
The mechanism of action of 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline involves its ability to selectively block the dopamine D4 receptor. This receptor is involved in the regulation of several important physiological processes, including the release of dopamine in the brain. By blocking this receptor, this compound can modulate the release of dopamine and affect mood, cognition, and behavior.
Biochemical and Physiological Effects
Studies have shown that this compound can affect several important physiological processes, including the release of dopamine in the brain. It has been shown to reduce the rewarding effects of drugs such as cocaine and amphetamine, suggesting that it may be useful in treating drug addiction. Additionally, this compound has been shown to improve cognitive function in animal models of ADHD and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline is its high affinity for the dopamine D4 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively low selectivity for the dopamine D4 receptor. It has been shown to also bind to other receptors, including the serotonin 5-HT2 receptor, which may complicate its use in certain experiments.
Future Directions
There are several future directions for research on 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline. One area of interest is its potential use in treating drug addiction. Studies have shown that this compound can block the rewarding effects of drugs such as cocaine and amphetamine, but further research is needed to determine its efficacy in treating addiction in humans. Additionally, this compound may have potential as a treatment for other neurological disorders, including ADHD and schizophrenia. Further research is needed to determine its safety and efficacy in these populations.
Scientific Research Applications
4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)quinoline has been extensively studied for its potential use in treating neurological disorders. In particular, it has been shown to have a high affinity for the dopamine D4 receptor, which is involved in the regulation of mood, cognition, and behavior. Studies have also suggested that this compound may be useful in treating drug addiction, as it has been shown to block the rewarding effects of drugs such as cocaine and amphetamine.
Properties
IUPAC Name |
[4-(1-adamantyl)piperazin-1-yl]-[2-(4-methylphenyl)quinolin-4-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H35N3O/c1-21-6-8-25(9-7-21)29-17-27(26-4-2-3-5-28(26)32-29)30(35)33-10-12-34(13-11-33)31-18-22-14-23(19-31)16-24(15-22)20-31/h2-9,17,22-24H,10-16,18-20H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBACQKZDWLYZGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCN(CC4)C56CC7CC(C5)CC(C7)C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H35N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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